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Safeguarding the Laboratory: Proper Disposal
Procedures for Zoldonrasib

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Zoldonrasib

Cat. No.: B10861702

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of
Zoldonrasib, a potent KRAS G12D inhibitor. Adherence to these procedures is critical to
ensure the safety of laboratory personnel and to maintain environmental compliance.
Zoldonrasib is an investigational compound with cytotoxic properties, necessitating its
handling as a hazardous substance. All materials that have come into contact with
Zoldonrasib must be treated as contaminated and disposed of accordingly.

Waste Segregation and Disposal Protocol

All waste contaminated with Zoldonrasib must be segregated at the point of generation. The
following table outlines the proper disposal stream for different types of waste.
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Waste Category

Description

Disposal Container

Final Disposal
Method

Unused or expired
Zoldonrasib powder,
contaminated

personal protective

Labeled, sealed,
puncture-resistant

container designated

Incineration at a

Solid Waste equipment (PPE) such ) licensed hazardous
for cytotoxic waste -
as gloves and gowns, waste facility.[1][2]
) (often color-coded,
plasticware (e.g.,
] ] e.g., yellow or purple).
pipette tips, tubes),
and lab paper.
Labeled, leak-proof,
Solutions containing and chemically Collection by a
Zoldonrasib, including  compatible waste certified hazardous
o stock solutions in container. Containers waste disposal
Liquid Waste ) _ )
Dimethyl Sulfoxide should be clearly service.[3] Do not
(DMSO) and marked as dispose of down the
experimental media. "Hazardous Waste" drain.[3][4]
and "Cytotoxic."
Needles, syringes, ]
Puncture-proof, leak- Collection by a
scalpels, and any ] N
) proof sharps container  certified hazardous
Sharps Waste other sharp objects

contaminated with

Zoldonrasib.

clearly labeled for

cytotoxic waste.[1][2]

waste disposal service

for incineration.[2]

Step-by-Step Disposal Procedures

1. Solid Waste Disposal:

e Segregation: At the point of use, immediately place all solid materials contaminated with

Zoldonrasib into a designated cytotoxic waste container.

o Personal Protective Equipment (PPE): After completing work with Zoldonrasib, carefully doff

PPE and place it directly into the cytotoxic waste container.
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» Container Management: Do not overfill waste containers. Once three-quarters full, securely
seal the container.

o Storage: Store the sealed container in a designated, secure area for hazardous waste until it
is collected by the institution's Environmental Health and Safety (EHS) department or a
licensed waste management contractor.

2. Liquid Waste Disposal (including DMSO solutions):

o Collection: Collect all liquid waste containing Zoldonrasib in a dedicated, properly labeled,
and sealed container.

» Solvent Considerations: As Zoldonrasib is often dissolved in DMSO, the liquid waste should
be handled as a hazardous organic solvent mixture.[5]

» Prohibition of Drain Disposal: Under no circumstances should liquid waste containing
Zoldonrasib be poured down the sink or into any other drainage system.[3][4]

o Storage and Pickup: Store the sealed liquid waste container in a secondary containment bin
within a well-ventilated area, away from incompatible materials. Arrange for pickup through
your institution's EHS office.

3. Decontamination of Work Surfaces:

e Initial Cleaning: Prepare a detergent solution (e.g., 102 M Sodium Dodecyl Sulfate).[4]
Using a low-lint wipe saturated with the detergent solution, clean the work surface with
unidirectional strokes, moving from the cleanest to the most contaminated areas. Dispose of
the wipe in the cytotoxic solid waste container.[4]

e Rinsing: With a new wipe moistened with sterile water, rinse the surface using the same
technique to remove any detergent residue. Dispose of the wipe.[4]

 Disinfection: Finally, wipe the surface with 70% isopropyl alcohol and allow it to air dry
completely. Dispose of the wipe in the cytotoxic solid waste container.[4]

Zoldonrasib Disposal Workflow

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b10861702?utm_src=pdf-body
https://www.benchchem.com/product/b10861702?utm_src=pdf-body
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://www.benchchem.com/product/b10861702?utm_src=pdf-body
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/product/b10861702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the decision-making and handling process for Zoldonrasib
waste.

Waste Segregation Containment
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1 (PPE, consumables) "1 waste Bin
Waste Generation Final Disposal
Zoldonrasib Handling i Liquid Waste Hazardous Liquid EHS / Licensed High-Temperature
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Caption: Zoldonrasib Waste Management Workflow

Disclaimer: This document provides general guidance. Always consult your institution's specific
Safety Data Sheets (SDS), chemical safety protocols, and Environmental Health and Safety
(EHS) office for detailed and compliant disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding the Laboratory: Proper Disposal
Procedures for Zoldonrasib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861702#zoldonrasib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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